Cas no 1805298-13-8 (2-(Difluoromethyl)-6-methylpyridine-4-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-6-methylpyridine-4-sulfonyl chloride
• CAS No: 1805298-13-8
• MF: C₇H₆ClF₂NO₂S
• MW: 241.64284658432
• CID: 4811760
• Update Time: 2025-05-21

2-(Difluoromethyl)-6-methylpyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-methylpyridine-4-sulfonyl chloride

• Inchi： 1S/C7H6ClF2NO2S/c1-4-2-5(14(8,12)13)3-6(11-4)7(9)10/h2-3,7H,1H3
• InChI Key： YAVXMCPQNYMMJR-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C)N=C(C(F)F)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 291
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4

Additional information on 2-(Difluoromethyl)-6-methylpyridine-4-sulfonyl chloride

Comprehensive Guide to 2-(Difluoromethyl)-6-methylpyridine-4-sulfonyl chloride (CAS No. 1805298-13-8): Properties, Applications, and Market Insights

2-(Difluoromethyl)-6-methylpyridine-4-sulfonyl chloride (CAS No. 1805298-13-8) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound is characterized by its unique difluoromethyl and methylpyridine moieties, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals frequently search for high-purity sulfonyl chlorides like this one due to their role in constructing complex molecular frameworks.

The growing demand for fluorinated pyridine derivatives in drug discovery has placed compounds such as 2-(Difluoromethyl)-6-methylpyridine-4-sulfonyl chloride in the spotlight. Its CAS number 1805298-13-8 is often queried in scientific databases, reflecting its importance in modern organic synthesis. The compound’s sulfonyl chloride group enables efficient coupling reactions, making it invaluable for creating sulfonamides, sulfonate esters, and other functionalized intermediates.

In the pharmaceutical sector, 2-(Difluoromethyl)-6-methylpyridine-4-sulfonyl chloride is explored for its potential in developing small-molecule inhibitors and biologically active compounds. The incorporation of fluorine atoms enhances metabolic stability and bioavailability, addressing key challenges in drug design. Searches for fluorinated building blocks and pyridine-based sulfonyl chlorides have surged, driven by the need for innovative therapeutic agents.

Beyond pharmaceuticals, this compound finds utility in agrochemical research, where its structural features contribute to the development of novel crop protection agents. The difluoromethyl group is particularly valued for its ability to modulate the physicochemical properties of active ingredients, improving their efficacy and environmental profiles. Industry trends indicate rising interest in sustainable agrochemicals, further elevating the relevance of such advanced intermediates.

From a synthetic perspective, 2-(Difluoromethyl)-6-methylpyridine-4-sulfonyl chloride offers advantages in regioselective functionalization and heterocyclic chemistry. Its methylpyridine core provides a stable scaffold for further modifications, while the sulfonyl chloride group serves as a handle for diverse transformations. Researchers often seek guidance on handling sulfonyl chlorides and optimizing reaction conditions, underscoring the need for detailed technical resources.

The market for specialty chemicals like 2-(Difluoromethyl)-6-methylpyridine-4-sulfonyl chloride is expanding, with manufacturers focusing on high-yield synthesis and scalable production methods. Quality control and analytical characterization are critical, as evidenced by frequent searches for HPLC purity standards and spectroscopic data for this compound. Suppliers emphasizing batch-to-batch consistency and regulatory compliance are well-positioned to meet industry demands.

Environmental and safety considerations are paramount when working with reactive intermediates. Proper storage conditions for 2-(Difluoromethyl)-6-methylpyridine-4-sulfonyl chloride (e.g., moisture-free environments) and adherence to laboratory best practices are frequently discussed topics. The compound’s stability under various conditions is a common query, highlighting the importance of reliable technical documentation.

In summary, 2-(Difluoromethyl)-6-methylpyridine-4-sulfonyl chloride (CAS No. 1805298-13-8) is a pivotal chemical building block with broad applications in life sciences and material innovation. Its role in advancing fluorine chemistry and heterocyclic synthesis ensures continued relevance in research and industrial settings. As the scientific community prioritizes green chemistry and efficient synthetic routes, this compound remains a key player in the evolving landscape of specialty intermediates.